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Compound of Interest

Compound Name:
7-Chlorothiazolo[5,4-d]pyrimidin-2-

amine

CAS No.: 1578216-09-7

Cat. No.: B2780610

Get Quote

Executive Summary
7-Chlorothiazolo[5,4-d]pyrimidin-2-amine (CAS: 1578216-09-7) represents a high-value

heterocyclic scaffold in modern medicinal chemistry.[1] Structurally classified as a purine

bioisostere, this fused bicyclic system replaces the imidazole ring of purine with a thiazole

moiety, altering electronic distribution and lipophilicity while retaining critical hydrogen-bonding

capabilities.

Its utility stems from its orthogonal reactivity profile:

C7-Position: A highly electrophilic site prone to Nucleophilic Aromatic Substitution (

), enabling rapid library generation.

C2-Position: An exocyclic amine offering a nucleophilic handle for acylation, alkylation, or

Sandmeyer-type transformations.
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This scaffold is extensively utilized in the development of Adenosine Receptor Antagonists

(A2A/A1), Kinase Inhibitors (EGFR, PI3K), and TRPV1 Antagonists.

Chemical Profile & Physicochemical Properties[3][4]
[5][6]

Property Data

Chemical Name 7-Chlorothiazolo[5,4-d]pyrimidin-2-amine

CAS Number 1578216-09-7

Molecular Formula

Molecular Weight 186.62 g/mol

Exact Mass 185.9767

Core Scaffold Thiazolo[5,4-d]pyrimidine

Key Substituents
C7-Chloro (Electrophile), C2-Amino

(Nucleophile)

Physical State Solid (Pale yellow to off-white)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

DCM, MeOH

pKa (Calc) ~2.5 (Pyrimidine N), ~10.5 (Amine)

Structural Analysis
The thiazolo[5,4-d]pyrimidine core is an electron-deficient system. The fusion of the electron-

withdrawing pyrimidine ring makes the C7-chlorine exceptionally reactive toward nucleophiles.

The sulfur atom in the thiazole ring imparts different steric and electronic properties compared

to the N9 of purines, often improving metabolic stability and membrane permeability.

Synthetic Pathways
The most robust and scalable synthesis of the 2-amino-7-chlorothiazolo[5,4-d]pyrimidine core

relies on the "Liu Protocol" (J. Org. Chem. 2005), which utilizes a commercially available
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pyrimidine precursor.[2][3][4]

Core Synthesis Logic
The synthesis proceeds via the reaction of 4,6-dichloro-5-aminopyrimidine with

isothiocyanates.[2][3][4] This cascade sequence involves:

Formation of a thiourea intermediate at the C5-amino position.[5]

Intramolecular cyclization displacing the C4-chlorine (or C6) to form the thiazole ring.

Pathway Visualization

Reaction Conditions

4,6-Dichloro-5-aminopyrimidine
(Commercial Starting Material)

[Thiourea Intermediate]

+ Reagent
Solvent: DMF/DMA

Isothiocyanate
(R-NCS)

Intramolecular Cyclization
(-HCl)

Heat (>100°C) 2-Amino-7-chlorothiazolo[5,4-d]pyrimidine
(Target Scaffold)

Yield: 60-90%

One-pot procedure typically used for substituted amines.

Click to download full resolution via product page

Caption: One-pot cascade synthesis of the thiazolopyrimidine core from 4,6-dichloro-5-

aminopyrimidine.

Reactivity Guide & Derivatization
For the application scientist, this scaffold acts as a "hub" for divergent synthesis.

A. C7-Displacement ( )
The C7-chloride is the primary point of diversification. It is readily displaced by:

Primary/Secondary Amines: Mild heat (60-80°C) in EtOH or DMF with a base (DIPEA/TEA).
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Alkoxides: NaH/ROH conditions.

Thiols: Standard basic conditions.

Critical Note: The reactivity at C7 is significantly higher than typical chloropyrimidines due to

the fused thiazole ring, often allowing reactions to proceed without transition metal catalysis.

B. C2-Amino Modification
The exocyclic amine is less nucleophilic than an aniline but can still undergo:

Acylation: Reaction with acid chlorides/anhydrides (requires pyridine/DMAP).

Sandmeyer Reaction: Conversion to C2-Halo or C2-Cyano derivatives via diazonium salts.

Urea Formation: Reaction with isocyanates.

Reactivity Flowchart

7-Chlorothiazolo[5,4-d]pyrimidin-2-amine

C7-Position (Electrophilic) C2-Position (Nucleophilic)

Amine Displacement
(HNRR', DIPEA, Heat)

--> 7-Amino derivs

Alkoxide Displacement
(NaOR, Heat)

--> 7-Alkoxy derivs

Acylation/Amide Coupling
(RCOCl, Pyridine)

--> Amides

Sandmeyer Reaction
(NaNO2, CuX)
--> C2-Halides

Click to download full resolution via product page

Caption: Divergent reactivity profile showing C7 electrophilic displacement and C2 nucleophilic

modification.

Experimental Protocols
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Protocol A: Synthesis of 2-(Substituted)-amino-7-
chlorothiazolo[5,4-d]pyrimidine
Based on the methodology of Liu et al. (J. Org. Chem. 2005).[3][4][6]

Objective: Synthesis of the core scaffold from 4,6-dichloro-5-aminopyrimidine.

Materials:

4,6-Dichloro-5-aminopyrimidine (1.0 eq)

Isothiocyanate (R-NCS) (1.1 eq)

Solvent: DMF or NMP (anhydrous)

Base: NaH (if required for specific R groups) or thermal activation.

Procedure:

Dissolution: Dissolve 4,6-dichloro-5-aminopyrimidine (10 mmol) in anhydrous DMF (20 mL)

in a round-bottom flask under nitrogen.

Addition: Add the isothiocyanate (11 mmol) dropwise.

Cyclization: Heat the reaction mixture to 100–120 °C for 4–12 hours. Monitor by TLC/LC-MS

for the disappearance of the pyrimidine starting material.

Checkpoint: The intermediate thiourea may be observed; continued heating drives the

cyclization (elimination of HCl).

Workup: Cool to room temperature. Pour the mixture into ice-water (100 mL).

Isolation: The product typically precipitates. Filter the solid, wash with water and cold

ethanol.

Purification: Recrystallize from EtOH/DMF or purify via silica gel flash chromatography

(DCM/MeOH gradient).
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Protocol B: General Displacement at C7
Objective: Functionalization of the C7-chloro group with a secondary amine.

Procedure:

Dissolve 7-chlorothiazolo[5,4-d]pyrimidin-2-amine (1.0 eq) in 1,4-dioxane or EtOH.

Add the amine nucleophile (1.2–1.5 eq) and DIPEA (2.0 eq).

Heat to 80 °C for 2–6 hours.

Concentrate in vacuo and purify via preparative HPLC or column chromatography.

Medicinal Chemistry Applications
Adenosine Receptor Antagonists
The thiazolo[5,4-d]pyrimidine core is a classic A2A receptor antagonist scaffold.[7] The C7-

amino substituent often occupies the adenine binding pocket, while the C2-substituent extends

into the exosite, providing subtype selectivity (A2A vs. A1).

Key Reference: Varano et al. (2021) demonstrated nanomolar affinity for A2A using this core.

Kinase Inhibition
Derivatives have shown potency against EGFR and VEGFR-2. The planar bicyclic system

mimics the ATP adenine ring, forming hinge-region hydrogen bonds.

Mechanism: The N1 and N3 nitrogens (or N3 and S) act as hydrogen bond acceptors for the

kinase hinge region.

TRPV1 Antagonists
2,7-Diamino-thiazolo[5,4-d]pyrimidines have been identified as potent antagonists for the

TRPV1 ion channel, useful in pain management.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).
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GHS Signal: Warning.[1]

Handling:

The C7-chloro derivatives are potential sensitizers. Use gloves and work in a fume hood.

Avoid inhalation of dusts.

Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen). Moisture sensitive (slow

hydrolysis of C7-Cl over months).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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